Cas no 146535-81-1 (5-(3,4-Dimethoxyphenyl)-2-methoxypyridine)

• Product Name: 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine
• CAS No: 146535-81-1
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 3168479
• PubChem ID: 18788560
• Update Time: 2025-06-11

5-(3,4-Dimethoxyphenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine
• DB-118149
• SCHEMBL8173835
• JYJGKKWMSPEHAU-UHFFFAOYSA-N
• 2-Methoxy-5-(3,4-dimethoxyphenyl)pyridine
• 5-(3,4-dimethoxy-phenyl)-2-methoxypyridine
• 146535-81-1

• Inchi： 1S/C14H15NO3/c1-16-12-6-4-10(8-13(12)17-2)11-5-7-14(18-3)15-9-11/h4-9H,1-3H3
• InChI Key： JYJGKKWMSPEHAU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=NC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine

Introduction to 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine (CAS No. 146535-81-1)

5-(3,4-Dimethoxyphenyl)-2-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 146535-81-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities. The compound features a pyridine core substituted with a 3,4-dimethoxyphenyl group and a methoxy group at the 2-position of the pyridine ring. Such structural motifs are frequently explored in drug discovery efforts, as they often contribute to favorable pharmacokinetic properties and target interactions.

The 3,4-dimethoxyphenyl moiety is particularly noteworthy, as it introduces electron-donating groups that can influence the electronic properties of the pyridine ring. This substitution pattern is commonly found in bioactive molecules, where aromatic rings with methoxy substituents play a crucial role in modulating binding affinity and metabolic stability. The presence of both methoxy groups enhances the lipophilicity of the compound, making it a promising candidate for oral administration. Additionally, the pyridine ring itself is a versatile scaffold in medicinal chemistry, frequently serving as a key pharmacophore in various therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. For instance, preliminary docking studies have indicated that it could interact with janus kinases (JAKs), which are central mediators in inflammatory signaling pathways. The methoxy groups on the aromatic ring are predicted to form hydrogen bonds with key residues in the enzyme active site, potentially leading to potent inhibition.

The dimethoxyphenyl substituent further enhances the compound's interaction potential by providing additional hydrogen bond donors and acceptors. This feature is particularly relevant in designing molecules that require precise spatial orientation within a binding pocket. Moreover, the methoxy group at the 2-position of the pyridine ring can influence electronic distributions across the molecule, affecting both reactivity and binding affinity. These structural elements make 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown promising results in cell-based assays, where 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine demonstrated moderate activity against certain cancer cell lines. The methoxypyridine core appears to disrupt critical signaling pathways by interfering with downstream effectors of growth factor receptors. Additionally, the compound has shown some promise in preclinical models of inflammation, where it was able to modulate cytokine production without significant off-target effects.

The synthesis of 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including nucleophilic aromatic substitution and condensation reactions. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing both reaction times and waste generation. These advancements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The chemical stability of 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine is another critical consideration in its development as a drug candidate. The compound has been found to be relatively stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Researchers have investigated stabilizing agents and formulation strategies to enhance its shelf life while preserving biological activity. Such efforts are essential for ensuring consistent drug performance throughout its intended use period.

The potential therapeutic applications of 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine are broad and span multiple disease areas. Beyond its anti-inflammatory and anticancer properties, preliminary data suggest that it may also exhibit neuroprotective effects. The ability of this compound to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. Further research is needed to fully elucidate these mechanisms and explore additional therapeutic avenues.

Regulatory considerations play a significant role in advancing 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine towards clinical development. Compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality material suitable for human trials. Additionally, comprehensive toxicological studies must be conducted to assess safety margins before proceeding with larger-scale clinical investigations. Collaborations between academic institutions and pharmaceutical companies are often necessary to pool resources and expertise required for such endeavors.

The future prospects for 5-(3,4-Dimethoxyphenyl)-2-methoxypyridine appear promising given its unique structural features and demonstrated biological activity. Continued research into its mechanism of action will provide deeper insights into its therapeutic potential. Furthermore, explorations into analog synthesis may uncover derivatives with enhanced efficacy or reduced side effects. As computational tools become increasingly sophisticated, virtual screening approaches will likely accelerate the discovery process by identifying new leads based on existing structures like this one.